2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid
Overview
Description
2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid, commonly referred to as DMOMPBA, is a chemical compound that has been studied extensively in recent years. It is an important component of many biochemical and physiological processes, and has a wide range of applications in scientific research and lab experiments. In
Scientific Research Applications
Application in Synthetic Chemistry
2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid is involved in synthetic chemistry processes. For instance, it is used as an intermediate in the synthesis of complex organic compounds. This includes the production of methyl 5-methoxyindole-2-acetate through a series of intermediate steps, demonstrating the compound's utility in constructing specialized chemical structures (Modi, Oglesby, & Archer, 2003).
Involvement in Oxidation Processes
The compound plays a role in the complete oxidation of certain substances in water. For instance, it is involved in the photoassisted Fenton reaction, which is used for the rapid decomposition of organic pollutants like metolachlor and methyl parathion in water. This process leads to the complete mineralization of these substances, highlighting the compound's potential in environmental remediation applications (Pignatello & Sun, 1995).
Contribution to Molecular Structure Studies
The compound has been utilized in studies focusing on molecular structure and behavior. For example, the crystal structure of a closely related compound, 3-(2,4-dimethyl-6-methoxyphenyl)-3-methylbutyric acid, has been determined to understand the conformational preferences of molecular side chains and the stabilization of acidic protons in crystalline states. Such studies are crucial for understanding molecular interactions and designing new materials or drugs (Katrusiak, 1996).
Role in Drug Synthesis
The compound is also significant in the synthesis of drugs and pharmacologically active molecules. It serves as a precursor or an intermediate in the synthesis of complex organic molecules that might have therapeutic applications. This illustrates its importance in the pharmaceutical industry for developing new medications and treatments (Namikoshi, Rinehart, Dahlem, Beasley, & Carmichael, 1989).
properties
IUPAC Name |
4-(3-methoxy-4-methylphenyl)-2,2-dimethyl-4-oxobutanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O4/c1-9-5-6-10(7-12(9)18-4)11(15)8-14(2,3)13(16)17/h5-7H,8H2,1-4H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFJPCGVTLXJKPG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)CC(C)(C)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401223489 |
Source
|
| Record name | 3-Methoxy-α,α,4-trimethyl-γ-oxobenzenebutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401223489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid | |
CAS RN |
951885-21-5 |
Source
|
| Record name | 3-Methoxy-α,α,4-trimethyl-γ-oxobenzenebutanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951885-21-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methoxy-α,α,4-trimethyl-γ-oxobenzenebutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401223489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
